Brominated biphenyls

Brominated biphenyls (BBs) are a class of organic compounds consisting of two benzene rings linked by a biphenyl core with bromine substituents. These substances were widely used in various applications due to their flame-retardant properties and stability, including electrical equipment, wire insulation, and plastic additives. However, concerns over environmental persistence and potential health effects have led to their restriction under the Stockholm Convention on Persistent Organic Pollutants (POPs). Despite these restrictions, BBs can still pose a risk through long-term releases or historical contamination. Their breakdown in the environment is slow, leading to bioaccumulation and biomagnification in aquatic ecosystems, which can result in significant ecological impacts.
Brominated biphenyls

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